Cas no 1805578-47-5 (5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine
• CAS No: 1805578-47-5
• MF: C₇H₄ClF₃IN
• MW: 321.46604347229
• CID: 4882088
• Update Time: 2025-05-25

5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine

• Inchi： 1S/C7H4ClF3IN/c8-1-3-2-13-7(12)4(5(3)9)6(10)11/h2,6H,1H2
• InChI Key： RMLVPLDSGQDAQN-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(CCl)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine

5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1805578-47-5)

The compound 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1805578-47-5) is a highly specialized pyridine derivative with a complex halogenated structure. This compound belongs to the broader class of halogenated pyridines, which have garnered significant attention in recent years due to their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine is characterized by the presence of multiple halogen substituents on the pyridine ring. Specifically, the molecule features a chlorine atom attached to a methyl group at position 5, a difluoromethyl group at position 3, a fluorine atom at position 4, and an iodine atom at position 2. This combination of halogens creates a highly electron-deficient aromatic system, which is known to exhibit unique reactivity in chemical reactions.

Recent studies have highlighted the importance of such halogenated pyridines in the development of novel therapeutic agents. For instance, researchers have explored the potential of halogenated pyridines as inhibitors of various enzymes involved in disease pathways. The presence of multiple halogens in 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine may confer it with enhanced bioactivity, making it a promising candidate for further investigation in drug discovery programs.

In terms of synthesis, halogenated pyridines like this compound are typically prepared through a combination of substitution and coupling reactions. The synthesis of 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine involves precise control over reaction conditions to ensure the selective placement of halogens on the aromatic ring. This process often requires the use of advanced catalytic systems and rigorous purification techniques to achieve high yields and purity levels.

The unique electronic properties of halogenated pyridines also make them valuable in materials science applications. For example, these compounds can serve as precursors for the synthesis of advanced materials with tailored electronic properties, such as semiconductors or conductive polymers. The presence of multiple halogens in 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine may enhance its ability to participate in such transformations, further expanding its potential utility.

From an environmental perspective, understanding the fate and behavior of compounds like halogenated pyridines is crucial for assessing their safety and sustainability. Recent research has focused on evaluating the biodegradation pathways of these compounds under various environmental conditions. Initial findings suggest that while some halogenated pyridines may persist in certain environments, others can undergo rapid transformation under specific microbial or abiotic conditions.

In conclusion, 5-(Chloromethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1805578-47-5) represents a cutting-edge example of modern organic synthesis and highlights the diverse applications of halogenated pyridines across multiple disciplines. As research into these compounds continues to advance, their role in developing innovative solutions to pressing scientific challenges is likely to grow even further.